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Compound of Interest

Compound Name: 9-Vinylanthracene

Cat. No.: B1293765 Get Quote

Essential Safety and Handling Guide for 9-
Vinylanthracene
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 9-Vinylanthracene in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure the safe and effective

use of this compound.

Hazard Identification and Safety Data
While comprehensive toxicological data for 9-Vinylanthracene is not readily available, it

should be handled with caution due to its chemical structure, which is related to other

potentially hazardous aromatic hydrocarbons. The parent compound, anthracene, is classified

as a possible human carcinogen (IARC Group 2B) and is known to be very toxic to aquatic life.

Therefore, it is prudent to treat 9-Vinylanthracene with a similar level of caution.

Key Safety and Physical Property Data:
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Property Value Citation(s)

Chemical Name 9-Vinylanthracene [1]

CAS Number 2444-68-0

Molecular Formula C₁₆H₁₂ [1]

Molecular Weight 204.27 g/mol

Appearance
Yellow to orange crystals or

powder

Melting Point 62-65 °C

Boiling Point 61-66 °C at 10 mmHg

Storage Temperature 2-8°C

GHS Classification

Data not available. Handle as

a potentially hazardous

substance.

Water Hazard Class
WGK 3: Highly hazardous to

water.

Transport Information
Not classified as dangerous

goods for transport.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling 9-Vinylanthracene to minimize

exposure.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles

conforming to EN166 or

NIOSH standards. A face

shield should be worn if there

is a risk of splashing.

Protects eyes from dust

particles and potential

splashes of solutions.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Gloves

must be inspected before use

and disposed of properly after

handling.

Prevents skin contact with the

chemical.

Body Protection

A flame-resistant lab coat, fully

buttoned. For procedures with

a higher risk of splashing, a

chemical-resistant apron

should be worn.

Protects skin and clothing from

contamination.

Respiratory Protection

A NIOSH-approved N95 dust

mask should be worn when

handling large quantities or if

dust is generated. All handling

of the solid should be

performed in a certified

chemical fume hood.

Minimizes inhalation of

airborne particles.

Operational Plan: Step-by-Step Handling
Procedures
3.1. Engineering Controls:

All work with 9-Vinylanthracene, especially the handling of the solid, must be conducted in a

certified chemical fume hood to minimize inhalation exposure.

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.
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3.2. Weighing the Solid Compound:

Preparation: Before starting, ensure all necessary PPE is worn correctly. Designate a

specific area within the fume hood for weighing.

Tare the Balance: Place a clean, dry weighing boat or paper on the analytical balance and

tare it.

Transfer the Chemical: Carefully transfer the desired amount of 9-Vinylanthracene from the

stock container to the weighing boat using a clean spatula. Avoid creating dust. If any dust is

generated, it should be contained within the fume hood.

Record the Mass: Once the desired mass is obtained, record the exact amount.

Clean-up: Tightly seal the stock container and clean the spatula and the weighing area within

the fume hood.

3.3. Preparing a Solution (Example Experimental Protocol):

This protocol is adapted from a general procedure for preparing a solution of a known

concentration from a solid solute.

Objective: To prepare a 0.1 M solution of 9-Vinylanthracene in a suitable solvent (e.g.,

Tetrahydrofuran - THF).

Materials:

9-Vinylanthracene (solid)

Anhydrous THF

Volumetric flask with stopper

Beaker

Glass funnel

Spatula
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Wash bottle with THF

Procedure:

Calculate the Required Mass: Determine the mass of 9-Vinylanthracene needed to prepare

the desired volume and concentration of the solution. For example, for 100 mL of a 0.1 M

solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.1 L x 204.27 g/mol = 2.0427 g

Weigh the Solute: Following the procedure outlined in section 3.2, accurately weigh

approximately 2.0427 g of 9-Vinylanthracene.

Dissolve the Solute:

Place the weighed 9-Vinylanthracene into a beaker.

Add a small amount of THF (approximately 20-30% of the final volume) to the beaker and

gently swirl to dissolve the solid. A magnetic stirrer can be used to aid dissolution.

Transfer to Volumetric Flask:

Once the solid is completely dissolved, carefully transfer the solution into the volumetric

flask using a glass funnel.

Rinse the beaker several times with small portions of THF, transferring the rinsings into the

volumetric flask to ensure a complete and quantitative transfer.

Dilute to Volume:

Add THF to the volumetric flask until the bottom of the meniscus reaches the calibration

mark.

Use a dropper or pipette for the final additions to avoid overshooting the mark.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1293765?utm_src=pdf-body
https://www.benchchem.com/product/b1293765?utm_src=pdf-body
https://www.benchchem.com/product/b1293765?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Homogenize the Solution: Stopper the flask and invert it several times to ensure the solution

is homogeneous.

Labeling: Clearly label the flask with the chemical name, concentration, solvent, and date of

preparation.

Disposal Plan
Proper disposal of 9-Vinylanthracene and its contaminated materials is crucial to protect the

environment and comply with regulations.

4.1. Waste Segregation:

9-Vinylanthracene is a non-halogenated aromatic hydrocarbon.

All waste containing this compound must be segregated into the appropriate non-

halogenated waste stream.

4.2. Disposal of Solid Waste:

Unused or contaminated solid 9-Vinylanthracene should be collected in a clearly labeled,

sealed container for solid chemical waste. This corresponds to "container C" in some

disposal schemes for solid residues.[2]

Contaminated materials such as weighing paper, gloves, and paper towels should also be

placed in this container.

4.3. Disposal of Liquid Waste:

Solutions of 9-Vinylanthracene in non-halogenated solvents (e.g., THF, toluene) should be

collected in a designated "non-halogenated organic solvent waste" container.

The container must be clearly labeled with "Hazardous Waste" and a full list of its contents.

Do not mix with halogenated solvents, strong acids, bases, or oxidizers.

4.4. Spill Clean-up:
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In case of a small spill, contain the material with an inert absorbent (e.g., vermiculite, sand).

Carefully sweep up the absorbed material and place it in a sealed container for hazardous

waste disposal.

The spill area should then be decontaminated.

Workflow Diagram
The following diagram illustrates the complete workflow for the safe handling and disposal of 9-
Vinylanthracene.

Workflow for Handling 9-Vinylanthracene

Preparation Handling

Disposal Post-Handling

Risk Assessment & Review SDS Don Appropriate PPE Prepare Fume Hood & Equipment Weigh Solid 9-VinylanthraceneStart Experiment Prepare Solution Segregate Waste (Non-Halogenated)Generate Waste
Dispose of Solid Waste
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Caption: Workflow for the safe handling and disposal of 9-Vinylanthracene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 9-Vinylanthracene | C16H12 | CID 17125 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. benchchem.com [benchchem.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1293765?utm_src=pdf-body
https://www.benchchem.com/product/b1293765?utm_src=pdf-body
https://www.benchchem.com/product/b1293765?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293765?utm_src=pdf-body
https://www.benchchem.com/product/b1293765?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/9-Vinylanthracene
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_Conjugated_Polymers_from_9_1_Bromovinyl_anthracene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Personal protective equipment for handling 9-
Vinylanthracene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293765#personal-protective-equipment-for-
handling-9-vinylanthracene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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